Cas no 49711-55-9 (3-(1,3-Benzodioxol-5-yl)-2-cyanoacrylic Acid)

• Product Name: 3-(1,3-Benzodioxol-5-yl)-2-cyanoacrylic Acid
• CAS No: 49711-55-9
• MF: C₁₁H₇NO₄
• MW: 217.177582979202
• MDL: MFCD00759392
• CID: 332068
• PubChem ID: 5715288
• Update Time: 2025-10-29

3-(1,3-Benzodioxol-5-yl)-2-cyanoacrylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzo[d][1,3]dioxol-5-yl)-2-cyanoacrylic acid
• 2-Propenoic acid,3-(1,3-benzodioxol-5-yl)-2-cyano-, (E)- (9CI)
• 3-(1,3-Benzodioxol-5-yl)-2-cyanoacrylic acid
• 3-(1,3-Benzodioxol-5yl)-2-cyanoacrylic acid
• SCHEMBL5040966
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-2-cyanoacrylic acid
• AKOS000114557
• SR-01000033746
• MFCD00759392
• A827817
• 2-Propenoic acid,3-(1,3-benzodioxol-5-yl)-2-cyano-,(E)-(9ci)
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-2-cyanoprop-2-enoic acid
• ZBA71155
• DIETHYLDITHIOCARBAMICACIDBENZYLESTER
• (E)-3-(1,3-benzodioxol-5-yl)-2-cyanoprop-2-enoic acid
• J-501935
• CHEMBL3582406
• 49711-55-9
• 2Y-0942
• BDBM50092060
• SR-01000033746-1
• 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-cyano-, (E)-
• 3-(1,3-dioxaindan-5-yl)-2-cyanoprop-2-enoic acid
• 3-(1,3-Benzodioxol-5-yl)-2-cyanoacrylic Acid

• MDL： MFCD00759392
• Inchi： 1S/C11H7NO4/c12-5-8(11(13)14)3-7-1-2-9-10(4-7)16-6-15-9/h1-4H,6H2,(H,13,14)/b8-3+
• InChI Key： LJKHUTHWDPAAIA-FPYGCLRLSA-N
• SMILES： O1COC2C=CC(/C=C(\C#N)/C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 217.03800
• Monoisotopic Mass: 216.029683
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.4

Experimental Properties

• Density: 1.488
• Melting Point: 170
• Boiling Point: 411.9°C at 760 mmHg
• Flash Point: 202.9°C
• PSA: 79.55000
• LogP: 1.40688

3-(1,3-Benzodioxol-5-yl)-2-cyanoacrylic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-(1,3-Benzodioxol-5-yl)-2-cyanoacrylic Acid

3-(1,3-Benzodioxol-5-yl)-2-cyanoacrylic Acid: A Comprehensive Overview

The compound 3-(1,3-benzodioxol-5-yl)-2-cyanoacrylic acid (CAS No. 49711-55-9) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a benzodioxole ring system with a cyanoacrylic acid moiety. The benzodioxole group, a derivative of benzene with two oxygen atoms in a cyclic ether arrangement, contributes to the molecule's aromatic stability and electronic properties. The cyanoacrylic acid component, on the other hand, introduces reactivity and functional versatility, making this compound a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise control of molecular architectures, allowing researchers to explore the properties of 3-(1,3-benzodioxol-5-yl)-2-cyanoacrylic acid in greater depth. Studies have shown that this compound exhibits interesting optical and electronic properties, which are highly desirable in materials science. For instance, its ability to form self-assembled monolayers has been leveraged in the development of advanced coatings and sensors. Additionally, the molecule's reactivity under specific conditions has been exploited in polymer synthesis, where it serves as a versatile monomer for creating functional polymers with tailored properties.

The synthesis of 3-(1,3-benzodioxol-5-yl)-2-cyanoacrylic acid typically involves multi-step reactions that require meticulous control over reaction conditions. One common approach involves the coupling of a benzodioxole derivative with a cyanoacrylic acid precursor through nucleophilic substitution or condensation reactions. Recent research has focused on optimizing these reactions to improve yield and purity, often employing catalytic systems or microwave-assisted techniques to accelerate the process. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production of this compound for industrial applications.

In terms of physical properties, 3-(1,3-benzodioxol-5-yl)-2-cyanoacrylic acid demonstrates a high degree of thermal stability, making it suitable for use in high-temperature environments. Its melting point and solubility characteristics have been extensively studied, providing valuable insights into its behavior under various conditions. For example, its solubility in polar solvents has been found to be significantly higher than in non-polar solvents, which is advantageous for its use in solution-based processes such as electrospinning or inkjet printing.

The applications of 3-(1,3-benzodioxol-5-yl)-2-cyanoacrylic acid span across multiple disciplines. In materials science, it is being explored as a precursor for the synthesis of advanced polymers and composites with enhanced mechanical and thermal properties. In pharmaceutical research, its unique structure has sparked interest as a potential lead compound for drug development. Recent studies have highlighted its ability to interact with specific biological targets, suggesting its potential role in therapeutic applications.

Moreover, the environmental impact of 3-(1,3-benzodioxol-5-yl)-2-cyanoacrylic acid has been a topic of recent research. Scientists are investigating its biodegradability and toxicity profiles to ensure that its use aligns with sustainable practices. Preliminary findings indicate that the compound exhibits low toxicity towards aquatic organisms under controlled conditions, which is encouraging for its application in eco-friendly materials.

In conclusion, 3-(1,3-benzodioxol-5-yl)-2-cyanoacrylic acid (CAS No. 49711-55-9) is a versatile compound with immense potential across various fields. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of innovative materials and technologies.